1H-Indole-1-carboxamide, 2,3-dihydro-N-propyl-

• IUPAC Name: N-propyl-2,3-dihydroindole-1-carboxamide
• InChI: InChI=1S/C12H16N2O/c1-2-8-13-12(15)14-9-7-10-5-3-4-6-11(10)14/h3-6H,2,7-9H2,1H3,(H,13,15)
• InChI Key: KBQIQTNTQUABON-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)N1CCC2=CC=CC=C21
• Molecular Formula: C12H16N2O
• DSSTOX Substance ID: DTXSID30392521
• Molecular Weight: 204.27 g/mol
• CAS RN: 61589-23-9

Description

“1H-Indole-1-carboxamide, 2,3-dihydro-N-propyl-” is a derivative of indole. Indole is a heterocyclic organic compound that has a benzene ring fused to a pyrrole ring. The indole scaffold is found in many important synthetic drug molecules. The presence of the carboxamide moiety in indole derivatives can form hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity.

Synthesis Analysis

The synthesis of indole derivatives has been a focus of many researchers due to their biological properties and potential as drug targets. A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based on a Fischer indolisation–indole N-alkylation sequence. This procedure is rapid, operationally straightforward, generally high yielding, and draws upon readily available building blocks (aryl hydrazines, ketones, alkyl halides) to generate densely substituted indole products.

Scientific Research Applications

Antiviral Activity

. .

Anti-inflammatory Properties

. They can potentially be used in the treatment of various inflammatory conditions.

Anticancer Potential

. .

Anti-HIV Activity

. This suggests that “1H-Indole-1-carboxamide, 2,3-dihydro-N-propyl-” could potentially be used in the development of anti-HIV drugs.

Antioxidant Properties

. They can help in combating oxidative damage, which is beneficial for maintaining overall health.

Antimicrobial Activity

. They can potentially be used in the development of new antimicrobial agents.

Antitubercular Activity

. This suggests that “1H-Indole-1-carboxamide, 2,3-dihydro-N-propyl-” could potentially be used in the treatment of tuberculosis.

Antidiabetic and Antimalarial Activities

. This suggests potential applications of “1H-Indole-1-carboxamide, 2,3-dihydro-N-propyl-” in the treatment of diabetes and malaria.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets through hydrogen bonds . This interaction often inhibits the activity of the target enzymes or proteins .

Biochemical Pathways

Indole derivatives are known to affect a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Indole derivatives are known to possess various biological activities, suggesting that they may have diverse molecular and cellular effects .